Cas no 2229018-18-0 (1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2229018-18-0
• MF: C₁₆H₂₁F₂N
• MW: 265.341451406479
• CID: 6441062
• PubChem ID: 165970085
• Update Time: 2025-05-20

1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine
• EN300-1954276
• 2229018-18-0
• [1-(2-cyclopropylphenyl)-4,4-difluorocyclohexyl]methanamine

• Inchi： 1S/C16H21F2N/c17-16(18)9-7-15(11-19,8-10-16)14-4-2-1-3-13(14)12-5-6-12/h1-4,12H,5-11,19H2
• InChI Key： WAQHNFJJIXBQBU-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2=CC=CC=C2C2CC2)CC1)F

Computed Properties

• Exact Mass: 265.16420600g/mol
• Monoisotopic Mass: 265.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine

1-(2-Cyclopropylphenyl)-4,4-Difluorocyclohexylmethanamine: A Comprehensive Overview

1-(2-Cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine (CAS No. 2229018-18-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings associated with this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine is defined by its cyclopropylphenyl and difluorocyclohexyl substituents. The cyclopropyl group introduces a degree of rigidity and steric hindrance, which can influence the compound's biological activity. The difluorocyclohexyl moiety, on the other hand, enhances the lipophilicity and metabolic stability of the molecule. These structural features collectively contribute to the compound's unique pharmacological profile.

The synthesis of 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine typically involves a multi-step process. One common approach is to start with a cyclopropyl-substituted benzene derivative, which is then subjected to a series of transformations to introduce the difluorocyclohexyl and amine functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, making it more accessible for further research and development.

Pharmacological Properties

1-(2-Cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine has been extensively studied for its pharmacological properties. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors and transporters in the central nervous system (CNS), including serotonin (5-HT), dopamine (DA), and norepinephrine (NE) receptors.

In preclinical studies, 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine has demonstrated significant effects on mood and behavior. For instance, it has been found to exhibit antidepressant-like activity in animal models of depression. Additionally, the compound has shown promise in reducing anxiety and improving cognitive function. These findings suggest that 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine could be a valuable candidate for the treatment of mood disorders and cognitive impairments.

Clinical Applications and Research

The potential clinical applications of 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine are currently being explored through various research initiatives. Early-stage clinical trials have begun to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with the compound showing good tolerability and a favorable side-effect profile.

In addition to its potential as a therapeutic agent for mood disorders, recent studies have also investigated the use of 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine in other medical conditions. For example, there is growing interest in its potential as an analgesic for chronic pain management. Preclinical data suggest that it may have analgesic properties without the addictive potential associated with traditional opioids.

Mechanism of Action

The mechanism of action of 1-(2-cyclopropylphenyl)-4,4-difluorocyclohexylmethanamine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate serotonin and dopamine neurotransmission. By interacting with 5-HT_1A, 5-HT_2A, and D₂ receptors, the compound may enhance serotonergic and dopaminergic signaling in the brain. This modulation can lead to improved mood regulation and reduced anxiety.

Another potential mechanism involves the compound's interaction with sigma receptors (σ-receptors). Sigma receptors are known to play a role in various physiological processes, including pain perception and neuroprotection. Research has shown that activation or modulation of σ-receptors can produce analgesic effects without significant side effects.

Safety and Toxicology